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Compound of Interest

Compound Name: Ricinine-d3

Cat. No.: B585622 Get Quote

Introduction Ricinine-d3 is the deuterium-labeled form of Ricinine, a toxic alkaloid found in the

castor plant (Ricinus communis)[1][2][3]. Due to its stable isotopic label, Ricinine-d3 serves as

an ideal internal standard for quantitative analysis using mass spectrometry (MS)[1][4]. Its

primary application is in clinical and forensic toxicology to accurately detect and quantify

Ricinine as a biomarker for exposure to the highly toxic protein, ricin[2][4]. Accurate preparation

of a stock solution is the foundational step for reliable experimental results in drug metabolism

studies, pharmacokinetic analysis, and toxicological screening.

This document provides a detailed standard operating procedure (SOP) for the preparation,

storage, and handling of Ricinine-d3 stock solutions to ensure accuracy, consistency, and

safety.

Physicochemical and Safety Data
Proper handling and storage are predicated on the compound's properties and associated

hazards. Ricinine, the non-labeled parent compound, is classified as toxic if swallowed[5].

Ricinine-d3 should be handled with equivalent precautions in a controlled laboratory

environment.

Table 1: Chemical Properties of Ricinine-d3
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Property Value Reference

Chemical Name

1,2-Dihydro-4-methoxy-1-

(methyl-d3)-2-oxo-3-

pyridinecarbonitrile

[6]

CAS Number 1313734-77-8 [6][7][8]

Molecular Formula C₈H₅D₃N₂O₂ [6]

Molecular Weight 167.18 g/mol [6][7]

Appearance
Solid (Typically Off-white to

yellow)
[9]

Table 2: Solubility Data for Ricinine (Parent Compound)

Note: The solubility of Ricinine-d3 is expected to be highly similar to that of the unlabeled

Ricinine.

Solvent Concentration Comments Reference

DMSO
50 mg/mL (333.04

mM)

Requires sonication;

hygroscopic DMSO

can impact solubility.

[9]

Water 2.7 mg/mL At 10 °C [5][10]

Other Solvents Soluble

Chloroform,

Dichloromethane,

Ethyl Acetate, Acetone

[11]

In Vivo Formulation ≥ 2.5 mg/mL

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

[9]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM Ricinine-d3 stock solution in DMSO.

Calculations should be adjusted based on the desired final concentration.
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2.1 Materials and Equipment

Ricinine-d3 solid powder (CAS: 1313734-77-8)

Anhydrous/High-Purity Dimethyl Sulfoxide (DMSO)

Analytical balance (readable to 0.01 mg)

Calibrated pipettes

Class A volumetric flask

Amber or opaque microcentrifuge tubes or cryovials

Vortex mixer

Ultrasonic bath/sonicator

Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves

2.2 Safety Precautions

Hazard: Ricinine is toxic[5]. Handle Ricinine-d3 as a potentially toxic compound. Avoid

inhalation of powder and direct contact with skin or eyes.

Handling: Conduct all weighing and solution preparation steps inside a certified chemical

fume hood.

Disposal: Dispose of all contaminated materials and waste solutions in accordance with

institutional and local environmental health and safety guidelines.

2.3 Step-by-Step Procedure

Pre-Equilibration: Allow the container of Ricinine-d3 solid to equilibrate to room temperature

for at least 30 minutes before opening to prevent condensation.

Calculation of Mass: Calculate the mass of Ricinine-d3 required.
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Formula: Mass (mg) = [Desired Concentration (mM)] x [Final Volume (mL)] x [Molecular

Weight ( g/mol )] / 1000

Example (for 1 mL of 10 mM stock): Mass (mg) = 10 mM x 1 mL x 167.18 g/mol / 1000 =

1.67 mg

Weighing:

Tare a suitable weigh boat or vessel on the analytical balance within a fume hood.

Carefully weigh the calculated mass of Ricinine-d3 powder. Record the exact mass.

Dissolution:

Transfer the weighed powder to a Class A volumetric flask of the appropriate size (e.g., 1

mL).

Add approximately half of the final required volume of DMSO.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the solid does not fully dissolve, place the flask in an ultrasonic bath for 5-10 minutes[9]

[11]. Gentle warming to 37°C can also aid dissolution[11].

Once the solute is fully dissolved, add DMSO to the final target volume. Invert the flask

several times to ensure a homogenous solution.

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in amber or opaque cryovials[9].

Label each aliquot clearly with the compound name, concentration, solvent, preparation

date, and user initials.

Table 3: Recommended Storage Conditions for Ricinine-d3 Stock Solution
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Storage
Temperature

Duration Comments Reference

-80°C Up to 6 months
Recommended for

long-term storage.
[9]

-20°C Up to 1 month
Suitable for short-term

storage.
[9][11]

Powder (-20°C) Up to 3 years
As provided by the

manufacturer.
[9]

Workflow Visualization
The following diagram illustrates the logical flow of the stock solution preparation protocol.
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Caption: Workflow for Ricinine-d3 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b585622?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/ricinine-d3.html
https://en.wikipedia.org/wiki/Ricinine
https://combodb.ecomole.com/report/3445?botanic_page=6
https://www.researchgate.net/publication/330089359_Lethal_Injection_of_a_Castor_Bean_Extract_Ricinine_Quantification_as_a_Marker_for_Ricin_Exposure_Using_a_Validated_LC-MSMS_Method
https://pubchem.ncbi.nlm.nih.gov/compound/Ricinine
https://www.pharmaffiliates.com/en/1313734-77-8-ricinine-d3-pasti078000.html
https://www.chemsrc.com/en/cas/1313734-77-8_274366.html
https://cymitquimica.com/products/TR-R495552/1313734-77-8/ricinine-d3/
https://www.medchemexpress.com/n-demethylricinine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2202950.htm
https://www.biocrick.com/Ricinine-BCN0224.html
https://www.benchchem.com/product/b585622#standard-operating-procedure-sop-for-ricinine-d3-stock-solution-preparation
https://www.benchchem.com/product/b585622#standard-operating-procedure-sop-for-ricinine-d3-stock-solution-preparation
https://www.benchchem.com/product/b585622#standard-operating-procedure-sop-for-ricinine-d3-stock-solution-preparation
https://www.benchchem.com/product/b585622#standard-operating-procedure-sop-for-ricinine-d3-stock-solution-preparation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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